4-Benzoyl-5-methyldihydrofuran-2(3H)-one
Overview
Description
4-Benzoyl-5-methyldihydrofuran-2(3H)-one is a chemical compound with the formula C12H12O3 and a molecular weight of 204.22 . It is primarily used for research and development purposes .
Molecular Structure Analysis
The molecular structure of 4-Benzoyl-5-methyldihydrofuran-2(3H)-one is represented by the formula C12H12O3. The InChI code for this compound is 1S/C12H12O3/c1-8-10 (7-11 (13)15-8)12 (14)9-5-3-2-4-6-9/h2-6,8,10H,7H2,1H3 .Scientific Research Applications
Polar Pollutants in Wastewater
Benzotriazoles, which are structurally related to 4-Benzoyl-5-methyldihydrofuran-2(3H)-one, are used as corrosion inhibitors in industrial and household applications. Their occurrence and removal in wastewater treatment plants have been studied, highlighting their persistence and presence in surface waters, indicating potential environmental impacts (Reemtsma et al., 2010).
Structural Studies
Structural analysis of pyrazolone derivatives, closely related to 4-Benzoyl-5-methyldihydrofuran-2(3H)-one, has been conducted. This includes studies on their NMR spectroscopic properties and X-ray analysis, which are crucial for understanding their chemical behavior and potential applications (Holzer et al., 2003).
DNA Binding Studies
Research on pyrazolone-based Schiff base ligands and their copper complexes, which are structurally similar to 4-Benzoyl-5-methyldihydrofuran-2(3H)-one, demonstrated their ability to bind DNA via an intercalative mode. This suggests potential applications in the field of molecular biology and pharmacology (Jadeja et al., 2012).
Photophysical Properties
Studies have been conducted on compounds like benzoyl nitroside, which is chemically related to 4-Benzoyl-5-methyldihydrofuran-2(3H)-one, to understand their photophysical properties. This is vital for their potential application in fields like photochemistry and materials science (Cohen et al., 2003).
Corrosion Inhibition
Research on spirocyclopropane derivatives, which have some structural similarity to 4-Benzoyl-5-methyldihydrofuran-2(3H)-one, shows their effectiveness as corrosion inhibitors. This highlights potential industrial applications in protecting metals against corrosion (Chafiq et al., 2020).
Antioxidant Activity
Some derivatives of 4-benzoyl 3-hydroxy furan-2 (5H) ones, closely related to 4-Benzoyl-5-methyldihydrofuran-2(3H)-one, have been synthesized and shown to exhibit significant antioxidant activity, which could be leveraged in pharmaceutical and nutraceutical applications (Point et al., 1998).
Cardiotonic Agents
Studies on imidazolylaroylimidazolones, structurally related to 4-Benzoyl-5-methyldihydrofuran-2(3H)-one, have shown that they act as potent and selective cardiotonic agents, suggesting potential therapeutic applications in cardiovascular diseases (Hagedorn et al., 1987).
Safety And Hazards
properties
IUPAC Name |
4-benzoyl-5-methyloxolan-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12O3/c1-8-10(7-11(13)15-8)12(14)9-5-3-2-4-6-9/h2-6,8,10H,7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VIPSLPMDEOPEDM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(CC(=O)O1)C(=O)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Benzoyl-5-methyldihydrofuran-2(3H)-one | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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